(1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloride
Overview
Description
(1S)-1-(2,5-Dimethylphenyl)ethan-1-amine hydrochloride, also known as 2,5-dimethylphenethylamine hydrochloride, is an organic compound with a chemical formula of C9H14ClN. It is an amine derivative of phenethylamine, a class of compounds that are known for their psychoactive properties. This compound has been studied extensively in the scientific community due to its potential applications in research and development.
Scientific Research Applications
(1S)-1-((1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenyl)ethan-1-amine hydrochloride has been studied extensively in the scientific community due to its potential applications in research and development. This compound has been used as an analytical tool to study the structure and function of proteins, as well as to study the effects of drugs on the human body. In addition, it has been used to study the effects of drugs on the central nervous system, as well as to study the effects of drugs on the cardiovascular system.
Mechanism of Action
The mechanism of action of (1S)-1-((1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenyl)ethan-1-amine hydrochloride is not fully understood. However, it is believed to act as an agonist at certain serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. In addition, it is believed to act as an antagonist at certain dopamine receptors, which are involved in the regulation of reward, motivation, and learning.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1S)-1-((1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenyl)ethan-1-amine hydrochloride are not fully understood. However, it is believed to have a stimulant effect on the central nervous system, as well as an antidepressant effect. In addition, it is believed to have an anxiolytic effect and to act as an appetite suppressant.
Advantages and Limitations for Lab Experiments
The advantages of using (1S)-1-((1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenyl)ethan-1-amine hydrochloride in laboratory experiments include its high purity, low cost, and ease of synthesis. Additionally, it is a highly stable compound, making it suitable for long-term storage. The main limitation of using this compound in laboratory experiments is its potential to cause adverse effects when administered at high doses.
Future Directions
The potential future directions for (1S)-1-((1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenyl)ethan-1-amine hydrochloride include further research into its mechanism of action and its potential therapeutic applications. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of new drugs that target specific receptors and pathways. Furthermore, further research into the synthesis of this compound could lead to the development of more efficient and cost-effective methods for its production.
Synthesis Methods
The synthesis of (1S)-1-((1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenyl)ethan-1-amine hydrochloride can be achieved through two distinct methods. The first method involves the reaction of (1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenethylamine with hydrochloric acid in aqueous solution. This reaction produces the desired product in high yields. The second method involves the reaction of (1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloridephenethylamine with aqueous sodium hydroxide. This reaction produces the desired product in lower yields, but is often preferred due to its milder conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloride involves the reduction of the corresponding nitro compound followed by the addition of HCl to form the hydrochloride salt.", "Starting Materials": [ "2,5-dimethylphenyl-2-nitropropene", "Hydrogen gas", "Palladium on carbon", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "The 2,5-dimethylphenyl-2-nitropropene is dissolved in ethanol and hydrogen gas is bubbled through the solution in the presence of palladium on carbon catalyst.", "The reaction mixture is stirred at room temperature until complete reduction of the nitro group is achieved.", "The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt.", "The salt is isolated by filtration and washed with ethanol to yield the final product, (1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloride." ] } | |
CAS RN |
2633683-39-1 |
Product Name |
(1S)-1-(2,5-dimethylphenyl)ethan-1-amine hydrochloride |
Molecular Formula |
C10H16ClN |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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